N-{[5-({2-[(2,5-dichlorophenyl)amino]-2-oxoethyl}thio)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}benzamide

• IUPAC Name: N-[[5-[2-(2,5-dichloroanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C19H17Cl2N5O2S/c1-26-16(10-22-18(28)12-5-3-2-4-6-12)24-25-19(26)29-11-17(27)23-15-9-13(20)7-8-14(15)21/h2-9H,10-11H2,1H3,(H,22,28)(H,23,27)
• InChI Key: DYLKDTBPCXAOJN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2=C(C=CC(=C2)Cl)Cl)CNC(=O)C3=CC=CC=C3
• Molecular Formula: C19H17Cl2N5O2S
• Molecular Weight: 450.3 g/mol

Description

N-{[5-({2-[(2,5-dichlorophenyl)amino]-2-oxoethyl}thio)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}benzamide is a useful research compound. Its molecular formula is C19H17Cl2N5O2S and its molecular weight is 450.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 449.0480014 g/mol and the complexity rating of the compound is 567. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Reactivity

N-{[5-({2-[(2,5-dichlorophenyl)amino]-2-oxoethyl}thio)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}benzamide is part of a broader category of compounds involving complex chemical structures with potential applications in various fields of scientific research. While specific studies on this compound may not be directly available, research on similar compounds reveals insights into synthesis, chemical reactivity, and potential applications.

Compounds like N-(Dichlormethylen)benzamide have been synthesized and investigated for their chemical reactivity and potential applications. These studies involve the synthesis of condensed triazines and triazoles through reactions with various amines and other reagents. The chemical processes explored include esterification, hydrazidation, salification, cyclization, and condensation reactions, highlighting the compound's role in creating novel heterocyclic compounds with potential bioactive properties (Reimlinge, Billiau, & Lingier, 1976).

Potential Bioactive Applications

The derivatives of similar compounds have been explored for their antimicrobial, antifungal, and antitumor activities. For instance, thiourea derivatives containing 1,2,4-triazole units have shown significant antifungal activity against various strains, suggesting potential for the development of new antimicrobial agents (Yu-gu, 2015). Similarly, the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives has demonstrated remarkable antiavian influenza virus activity, underscoring the therapeutic potential of these compounds in antiviral research (Hebishy, Salama, & Elgemeie, 2020).

Anticancer and Antioxidant Activities

Some synthesized compounds related to the given chemical structure have been evaluated for their anticancer and antioxidant activities. For example, nitrogen heterocycles have been prepared and tested, showing potential as antioxidants and in combating cancer cells, indicating the scope for further investigation into similar compounds for therapeutic applications (El-Moneim, El‐Deen, & El-Fattah, 2011).